molecular formula C14H17NO3S B3826857 N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide

N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide

Cat. No. B3826857
M. Wt: 279.36 g/mol
InChI Key: TWFRZCLIGNYBCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide” is a chemical compound with the molecular formula C14H17NO3S . The 8-azabicyclo[3.2.1]octane scaffold, which is a part of this compound, is the central core of the family of tropane alkaloids .


Synthesis Analysis

The synthesis of compounds similar to “N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide” has been a topic of interest in many research groups worldwide . Most approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold . There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture .


Molecular Structure Analysis

The molecular structure of “N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide” is characterized by a 8-azabicyclo[3.2.1]octane scaffold . This structure is a central core of the family of tropane alkaloids, which display a wide array of interesting biological activities .


Chemical Reactions Analysis

The chemical reactions involving compounds similar to “N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide” have been studied extensively . For instance, α-Hydroxyalkylidene carbenes, generated from thermolysis of α,β-epoxy-N-aziridinylimines, undergo diastereotopic group selective 1,5 C–H insertion reactions on 2,4-dimethyl-8-oxabicyclo[3.2.1]oct-6-ene ring systems .

Mechanism of Action

The mechanism of action of compounds similar to “N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide” is often associated with their interaction with the dopamine and serotonin transporters . These compounds provide potent and selective inhibitors of the dopamine transporter (DAT) and serotonin transporter (SERT) .

Future Directions

The future directions in the study of compounds similar to “N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide” could involve further exploration of their biological activities . In addition, the development of more efficient and selective synthesis methods could also be a focus of future research .

properties

IUPAC Name

N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]octan-1-yl)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17NO3S/c16-10-6-7-14(8-19-11(10)12(14)17)15-13(18)9-4-2-1-3-5-9/h1-5,10-12,16-17H,6-8H2,(H,15,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TWFRZCLIGNYBCR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2(CSC(C1O)C2O)NC(=O)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17NO3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide
Reactant of Route 2
Reactant of Route 2
N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide
Reactant of Route 3
N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide
Reactant of Route 4
Reactant of Route 4
N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide
Reactant of Route 5
N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide
Reactant of Route 6
N-(4,8-dihydroxy-6-thiabicyclo[3.2.1]oct-1-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.